Cas no 318292-56-7 (METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE)
318292-56-7 structure
Product Name:METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE
CAS No:318292-56-7
MF:C12H11NO5S
MW:281.284442186356
CID:916649
PubChem ID:53408627
Update Time:2025-04-19
METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE
- Methyl 3-formyl-5-(methylsulfonyl)-1H-indole-2-carboxylate
- methyl 3-formyl-5-methylsulfonyl-1H-indole-2-carboxylate
- SCHEMBL15331015
- METHYL3-FORMYL-5-(METHYLSULFONYL)-1H-INDOLE-2-CARBOXYLATE
- DB-265422
- AB18916
- DTXSID70696358
- A875799
- Methyl 3-formyl-5-(methanesulfonyl)-1H-indole-2-carboxylate
- 318292-56-7
-
- MDL: MFCD04114759
- Inchi: 1S/C12H11NO5S/c1-18-12(15)11-9(6-14)8-5-7(19(2,16)17)3-4-10(8)13-11/h3-6,13H,1-2H3
- InChI Key: WNQHGDKMSBCAGH-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC2=C(C=1)C(C=O)=C(C(=O)OC)N2)(=O)=O
Computed Properties
- Exact Mass: 281.03600
- Monoisotopic Mass: 281.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102A^2
- XLogP3: 0.9
Experimental Properties
- PSA: 101.68000
- LogP: 2.25130
METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146507-1g |
Methyl 3-formyl-5-methanesulfonyl-1H-indole-2-carboxylate |
318292-56-7 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM146507-1g |
Methyl 3-formyl-5-methanesulfonyl-1H-indole-2-carboxylate |
318292-56-7 | 95% | 1g |
$*** | 2023-03-31 | |
| Alichem | A199007610-1g |
Methyl 3-formyl-5-(methylsulfonyl)-1H-indole-2-carboxylate |
318292-56-7 | 95% | 1g |
$357.00 | 2023-09-02 | |
| Ambeed | A662030-1g |
Methyl 3-formyl-5-(methylsulfonyl)-1H-indole-2-carboxylate |
318292-56-7 | 95+% | 1g |
$350.0 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733132-1g |
Methyl 3-formyl-5-(methylsulfonyl)-1h-indole-2-carboxylate |
318292-56-7 | 98% | 1g |
¥3430.00 | 2024-08-02 |
METHYL 3-FORMYL-5-METHANESULFONYL-1H-INDOLE-2-CARBOXYLATE Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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